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Compound of Interest

Compound Name: AB-680

Cat. No.: B605076 Get Quote

Essential Safety and Handling Guide for AB-680
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling AB-680. The following procedural steps and

recommendations are designed to ensure safe handling, use, and disposal of this potent

research compound.

Compound Overview and Safety Data
AB-680 is a highly potent, reversible, and selective small-molecule inhibitor of CD73, an ecto-

nucleotidase that plays a critical role in tumor immune evasion.[1][2][3][4] While the Safety

Data Sheet (SDS) for AB-680 indicates that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), it is prudent to handle it with a high

degree of caution due to its potent biological activity.[5] As with any research chemical of

unknown long-term effects, minimizing exposure is paramount.

Quantitative Inhibitory Activity of AB-680:
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Target Cell Line/System IC50 / Ki

Human CD73 (hCD73) Soluble Kᵢ of 4.9 pM, IC₅₀ of 0.043 nM

Human CD73 (hCD73) CHO cells IC₅₀ of 0.070 nM

Human CD73 (hCD73) CD8+ T Cells IC₅₀ of 0.008 nM

Human CD73 (hCD73) PBMCs IC₅₀ of 0.011 nM

Mouse CD73 CD8+ T Cells IC₅₀ of 0.66 nM

Personal Protective Equipment (PPE)
Even in the absence of a formal hazardous classification, a comprehensive PPE strategy is

mandatory to prevent accidental exposure.

Lab Coat: A standard lab coat should be worn at all times to protect clothing and skin.

Eye Protection: Safety glasses with side shields are the minimum requirement.[6][7][8] For

procedures with a risk of splashing, chemical splash goggles should be worn.[7][8]

Gloves: Due to the lack of specific glove permeation data for AB-680, it is recommended to

use nitrile gloves as a minimum standard for splash protection.[6] If handling the compound

for extended periods or in higher concentrations, consider double-gloving or using gloves

with a higher level of chemical resistance. Always inspect gloves for tears or punctures

before use and change them immediately if contact with the compound is suspected.

Respiratory Protection: While the SDS does not require respiratory protection, a risk

assessment should be conducted for procedures that may generate aerosols or dusts.[5] If

deemed necessary, a properly fitted N95 respirator or higher should be used within a

certified chemical fume hood.

Handling and Operational Plan
A designated area within the laboratory should be established for handling AB-680. This area

should be clearly marked and equipped with the necessary safety equipment.

Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work surface by covering it with absorbent, disposable bench paper.

Weighing: If working with the solid form, weigh the compound in a chemical fume hood or a

balance enclosure to minimize the risk of inhalation.

Dissolving: When preparing solutions, add the solvent to the vial containing AB-680 slowly to

avoid splashing.

Use in Experiments: Conduct all experimental procedures involving AB-680 within a

chemical fume hood.

Decontamination: After each use, decontaminate the work area and any equipment used. A

70% ethanol solution is generally suitable for surface cleaning. For spills, follow your

institution's established procedures for potent compounds.

Hand Washing: Always wash hands thoroughly with soap and water after removing gloves

and before leaving the laboratory.

Disposal Plan
All waste contaminated with AB-680 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and empty vials.

Collect all solid waste in a clearly labeled, sealed hazardous waste bag or container.

Liquid Waste: Collect all liquid waste containing AB-680 in a designated, sealed, and

properly labeled hazardous waste container. Do not dispose of any liquid waste containing

AB-680 down the drain.

Container Rinsing: Empty containers of AB-680 should be triple-rinsed with a suitable

solvent.[9] The rinsate must be collected and disposed of as hazardous liquid waste.[10]

Waste Pickup: Follow your institution's guidelines for the disposal of hazardous chemical

waste.
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AB-680 Mechanism of Action: CD73 Signaling
Pathway
AB-680 is a potent inhibitor of CD73. In the tumor microenvironment, cancer cells release

adenosine triphosphate (ATP). This extracellular ATP is converted to adenosine

monophosphate (AMP) by the ectonucleotidase CD39. CD73 then catalyzes the final step,

converting AMP to adenosine.[4][11] Adenosine subsequently binds to its receptors on immune

cells, such as T cells and NK cells, leading to the suppression of their anti-tumor activity.[4][11]

By inhibiting CD73, AB-680 blocks the production of immunosuppressive adenosine, thereby

restoring the function of anti-tumor immune cells.[3]

Tumor Microenvironment Immune Cell (e.g., T Cell)

Extracellular ATP AMPCD39 AdenosineCD73 Adenosine Receptor Immune SuppressionActivates

AB-680

Inhibits CD73

Click to download full resolution via product page

AB-680 inhibits the CD73-mediated conversion of AMP to immunosuppressive adenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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